Cas no 400770-85-6 (3,5-Bis(trifluoromethyl)phenylmethanesulfonyl chloride)

• Product Name: 3,5-Bis(trifluoromethyl)phenylmethanesulfonyl chloride
• CAS No: 400770-85-6
• MF: C₉H₅ClF₆O₂S
• MW: 326.643221616745
• MDL: MFCD01862555
• CID: 1514953
• PubChem ID: 3732866
• Update Time: 2025-11-05

3,5-Bis(trifluoromethyl)phenylmethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• [3,5-Bis(trifluoromethyl)phenyl]methanesulfonyl chloride
• ([3,5-Bis(Trifluoromethyl)Phenyl]Methyl)Sulfonylchloride
• {[3,5-BIS(TRIFLUOROMETHYL)PHENYL]METHYL}SULFONYL CHLORIDE
• (3,5-BIS(TRIFLUOROMETHYL)PHENYL)METHANESULFONYL CHLORIDE
• AC1MVH9C
• AC1Q4IWT
• BZS-Q08-0
• CTK7B6518
• AR2939
• A924478
• EN300-1450760
• ([3,5-BIS(TRIFLUOROMETHYL)PHENYL]METHYL)SULFONYL CHLORIDE
• {[3,5-bis(trifluoromethyl)phenyl]methylsulfonyl chloride
• (3,5-Bis(trifluoromethyl)phenyl)methanesulfonylchloride
• MFCD01862555
• 400770-85-6
• SCHEMBL773148
• ([3,5-bis(trifluoromethyl)phenyl]methyl)sulfonylchloride, AldrichCPR
• DTXSID50395675
• 3,5-bis(trifluoromethyl)benzylsulfonyl chloride
• AS-45482
• AKOS017344830
• CS-0170904
• 3,5-Bis(trifluoromethyl)phenylmethanesulfonyl chloride

• MDL： MFCD01862555
• Inchi： 1S/C9H5ClF6O2S/c10-19(17,18)4-5-1-6(8(11,12)13)3-7(2-5)9(14,15)16/h1-3H,4H2
• InChI Key： XLLFBEQKESGDJW-UHFFFAOYSA-N
• SMILES： ClS(CC1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1)(=O)=O

Computed Properties

• Exact Mass: 325.9602972g/mol
• Monoisotopic Mass: 325.9602972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Color/Form: White to Yellow Solid

3,5-Bis(trifluoromethyl)phenylmethanesulfonyl chloride Security Information

• Signal Word：Danger
• Hazard Statement： H302;H314
• Warning Statement： P280;P305+P351+P338;P310
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3,5-Bis(trifluoromethyl)phenylmethanesulfonyl chloride

3,5-Bis(trifluoromethyl)phenylmethanesulfonyl Chloride (CAS No. 400770-85-6)

The compound 3,5-Bis(trifluoromethyl)phenylmethanesulfonyl Chloride (CAS No. 400770-85-6) is a highly functionalized organic molecule that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structure, which combines a trifluoromethyl-substituted aromatic ring with a methanesulfonyl chloride group. The trifluoromethyl groups at the 3 and 5 positions of the phenyl ring impart electronic and steric effects, making this compound versatile for various applications.

Structure and Properties: The molecule consists of a benzene ring with two trifluoromethyl (-CF₃) groups at the meta positions (3 and 5). These groups are strong electron-withdrawing substituents, which significantly influence the electronic properties of the aromatic ring. The methanesulfonyl chloride group (-SO₂Cl) attached to the benzene ring is a reactive electrophilic moiety, making this compound highly reactive in nucleophilic substitution reactions. The combination of these features makes 3,5-Bis(trifluoromethyl)phenylmethanesulfonyl Chloride an excellent candidate for use as an intermediate in organic synthesis.

Synthesis and Applications: The synthesis of 3,5-Bis(trifluoromethyl)phenylmethanesulfonyl Chloride typically involves multi-step processes that include the introduction of trifluoromethyl groups onto the aromatic ring followed by sulfonation and chlorination steps. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to this compound.

One of the most notable applications of this compound is in the synthesis of bioactive molecules. The trifluoromethyl groups are known to enhance drug-like properties such as lipophilicity and metabolic stability, making this compound valuable in drug discovery programs. For instance, it has been used as a building block in the development of kinase inhibitors and other therapeutic agents.

Recent Research Findings: In recent years, researchers have explored the use of 3,5-Bis(trifluoromethyl)phenylmethanesulfonyl Chloride in advanced materials science applications. Studies have shown that this compound can serve as a precursor for the synthesis of high-performance polymers and organic semiconductors. Its ability to undergo various coupling reactions has made it a key intermediate in the fabrication of functional materials with tailored electronic properties.

Moreover, 3,5-Bis(trifluoromethyl)phenylmethanesulfonyl Chloride has been investigated for its potential in catalysis. The sulfonamide derivatives derived from this compound exhibit excellent catalytic activity in certain organocatalytic reactions, offering new avenues for sustainable chemical processes.

Safety and Handling: Despite its versatility, proper handling of 3,5-Bis(trifluoromethyl)phenylmethanesulfonyl Chloride is essential due to its reactive nature. It is important to follow standard laboratory safety protocols when working with this compound to ensure safe handling and minimize environmental impact.

In conclusion, 3,5-Bis(trifluoromethyl)phenylmethanesulfonyl Chloride (CAS No. 400770-85-6) is a multifaceted organic compound with a wide range of applications across various scientific disciplines. Its unique structure and reactivity make it an invaluable tool in modern chemical research and development. As ongoing research continues to uncover new uses for this compound, its significance in both academic and industrial settings is expected to grow further.